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Compound of Interest

Compound Name: 8,8''-Biskoenigine

Cat. No.: B13419702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8,8''-Biskoenigine is a dimeric carbazole alkaloid first isolated from the plant Murraya koenigii,

commonly known as the curry tree.[1][2][3][4] Structurally, it is a symmetrical dimer of the

carbazole alkaloid koenigine.[1] This compound has garnered interest within the scientific

community due to its documented antiosteoporotic activity, presenting a potential avenue for

the development of new therapeutic agents.[1][2] This technical guide provides a

comprehensive overview of the discovery, isolation, and characterization of 8,8''-Biskoenigine,

including detailed experimental protocols and quantitative data where available.

Physicochemical Properties
Property Value Reference

Molecular Formula C₃₈H₃₆N₂O₆ --INVALID-LINK--

Molecular Weight 616.7 g/mol --INVALID-LINK--

Appearance
Not specified in available

literature

Solubility
Not specified in available

literature
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Discovery and Natural Source
8,8''-Biskoenigine was first reported as a new carbazole alkaloid in 2003 by Wang et al.,

isolated from the leaves of Murraya koenigii collected in Xishuangbanna, Yunnan province,

China.[1] This plant is a member of the Rutaceae family and is a rich source of various

carbazole alkaloids.[3][4]

Experimental Protocols
Isolation of 8,8''-Biskoenigine from Murraya koenigii
While the seminal publication by Wang et al. (2003) outlines the isolation, specific quantitative

details such as the initial weight of plant material and final yield of 8,8''-Biskoenigine are not

available in the reviewed literature. The general procedure involves solvent extraction followed

by chromatographic separation.

General Workflow for Isolation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13419702#discovery-and-isolation-of-8-8-
biskoenigine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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